Cas no 2223743-18-6 (N-(Cyanomethyl)-4-(cyclobutylmethyl)-N-methyl-3-morpholinecarboxamide)

• Product Name: N-(Cyanomethyl)-4-(cyclobutylmethyl)-N-methyl-3-morpholinecarboxamide
• CAS No: 2223743-18-6
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 5410764
• Update Time: 2025-11-01

N-(Cyanomethyl)-4-(cyclobutylmethyl)-N-methyl-3-morpholinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(Cyanomethyl)-4-(cyclobutylmethyl)-N-methyl-3-morpholinecarboxamide

• Inchi： 1S/C13H21N3O2/c1-15(6-5-14)13(17)12-10-18-8-7-16(12)9-11-3-2-4-11/h11-12H,2-4,6-10H2,1H3
• InChI Key： REONFWHXYBTTSY-UHFFFAOYSA-N
• SMILES： N1(CC2CCC2)CCOCC1C(N(CC#N)C)=O

Experimental Properties

• Density: 1.152±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 421.2±45.0 °C(Predicted)
• pka: 5.96±0.40(Predicted)

Additional information on N-(Cyanomethyl)-4-(cyclobutylmethyl)-N-methyl-3-morpholinecarboxamide

N-(Cyanomethyl)-4-(cyclobutylmethyl)-N-methyl-3-morpholinecarboxamide (CAS No. 2223743-18-6): A Comprehensive Overview

N-(Cyanomethyl)-4-(cyclobutylmethyl)-N-methyl-3-morpholinecarboxamide (CAS No. 2223743-18-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including but not limited to, neurodegenerative diseases, cancer, and inflammatory disorders. This comprehensive overview aims to provide a detailed understanding of the chemical properties, biological activities, and potential therapeutic applications of this compound.

Chemical Structure and Properties: N-(Cyanomethyl)-4-(cyclobutylmethyl)-N-methyl-3-morpholinecarboxamide is a small molecule with a molecular formula of C15H21N3O and a molecular weight of 267.35 g/mol. The compound features a morpholine ring, a cyano group, and a cyclobutylmethyl substituent, which collectively contribute to its distinct chemical properties. The morpholine ring provides the compound with excellent solubility in both polar and non-polar solvents, while the cyano group imparts strong electron-withdrawing properties. The cyclobutylmethyl substituent adds steric bulk and enhances the lipophilicity of the molecule, making it suitable for crossing biological membranes.

Synthesis and Characterization: The synthesis of N-(Cyanomethyl)-4-(cyclobutylmethyl)-N-methyl-3-morpholinecarboxamide has been reported in several studies, with various methods being employed to optimize yield and purity. One common synthetic route involves the reaction of 4-(cyclobutylmethyl)morpholine with cyanomethyliodide in the presence of a base such as potassium carbonate. The resulting product is then treated with methylamine to form the final compound. Spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) are typically used to confirm the structure and purity of the synthesized compound.

Biological Activities: Recent research has highlighted the diverse biological activities of N-(Cyanomethyl)-4-(cyclobutylmethyl)-N-methyl-3-morpholinecarboxamide. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess neuroprotective properties by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases like Alzheimer's disease. Furthermore, preliminary data suggest that this compound may have anticancer potential by inducing apoptosis in cancer cells and inhibiting tumor growth.

Pharmacokinetics and Toxicology: Understanding the pharmacokinetic profile of N-(Cyanomethyl)-4-(cyclobutylmethyl)-N-methyl-3-morpholinecarboxamide is crucial for its development as a therapeutic agent. Preclinical studies have demonstrated that this compound has good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and low clearance rates. Toxicological evaluations have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

Clinical Applications: The potential clinical applications of N-(Cyanomethyl)-4-(cyclobutylmethyl)-N-methyl-3-morpholinecarboxamide are currently being explored through various preclinical and early-stage clinical trials. In neurodegenerative diseases, this compound is being evaluated for its ability to slow disease progression and improve cognitive function. In cancer therapy, it is being investigated as an adjunctive treatment to enhance the efficacy of existing chemotherapeutic agents. Additionally, its anti-inflammatory properties make it a promising candidate for treating chronic inflammatory conditions such as rheumatoid arthritis.

Future Directions: While significant progress has been made in understanding the properties and potential applications of N-(Cyanomethyl)-4-(cyclobutylmethyl)-N-methyl-3-morpholinecarboxamide, further research is needed to fully elucidate its mechanisms of action and optimize its therapeutic potential. Ongoing studies are focused on identifying biomarkers that can predict patient response to this compound and developing novel formulations to enhance its delivery and efficacy. Additionally, efforts are being made to explore combination therapies that leverage the multifaceted biological activities of this compound.

In conclusion, N-(Cyanomethyl)-4-(cyclobutylmethyl)-N-methyl-3-morpholinecarboxamide (CAS No. 2223743-18-6) represents a promising candidate for various therapeutic applications due to its unique chemical structure and diverse biological activities. Continued research and development will likely uncover new opportunities for its use in treating a wide range of diseases and conditions.